- Stereoselective total synthesis of crucigasterins A, B and D through a common intermediate, Tetrahedron Letters, 2013, 54(29), 3865-3867
Cas no 89359-54-6 (Non-8-enyl Bromide)
Non-8-enyl Bromide structure
Product Name:Non-8-enyl Bromide
CAS No:89359-54-6
MF:C9H17Br
MW:205.135282278061
MDL:MFCD09037826
CID:836129
PubChem ID:11019998
Update Time:2024-10-26
Non-8-enyl Bromide Chemical and Physical Properties
Names and Identifiers
-
- 9-BROMO-1-NONENE
- 9-Bromonon-1-ene
- 1-bromo-8-nonene
- 9-bromanylnon-1-ene
- 9-Brom-non-1-en
- 9-bromo-non-1-ene
- 1-Nonene, 9-bromo-
- AK161876
- 8-Nonenyl Bromide
- C9H17Br
- RQXPBVHYVAOUBY-UHFFFAOYSA-N
- 2270AF
- BBL103369
- STL557179
- FCH1390700
- OR60223
- AX8163970
- ST24045861
- A843141
- 9-Bromo-1-nonene (ACI)
- Non-8-enyl bromide
- SCHEMBL517698
- 89359-54-6
- DA-01406
- AKOS015836157
- GEO-00531
- DTXSID00452146
- B3256
- AS-10141
- I11993
- MFCD09037826
- SY105453
- CS-W006397
- EN300-317077
- Non-8-enyl Bromide
-
- MDL: MFCD09037826
- Inchi: 1S/C9H17Br/c1-2-3-4-5-6-7-8-9-10/h2H,1,3-9H2
- InChI Key: RQXPBVHYVAOUBY-UHFFFAOYSA-N
- SMILES: BrCCCCCCCC=C
Computed Properties
- Exact Mass: 204.05100
- Monoisotopic Mass: 204.05136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 7
- Complexity: 69.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.1034 (estimate)
- Melting Point: No data available
- Boiling Point: 100-101℃/15mm
- Flash Point: 90.0±9.5 °C
- Refractive Index: 1.4675
- PSA: 0.00000
- LogP: 3.90790
- Vapor Pressure: No data available
Non-8-enyl Bromide Security Information
- Signal Word:Warning
- Hazard Statement: H315 (100%) H319 (100%) H335 (50%)
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H315 (100%) H319 (100%) H335 (50%)
- Storage Condition:Store at 4 ° C, -4 ° C is better
Non-8-enyl Bromide Customs Data
- HS CODE:2903399090
- Customs Data:
China Customs Code:
2903399090Overview:
2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
Non-8-enyl Bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B835919-25g |
9-Bromo-1-nonene |
89359-54-6 | 97% | 25g |
798.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B3256-5g |
9-Bromo-1-nonene |
89359-54-6 | 95.0%(GC) | 5g |
¥750.0 | 2022-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B3256-1g |
9-Bromo-1-nonene |
89359-54-6 | 95.0%(GC) | 1g |
¥230.0 | 2022-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 081054-25g |
9-Bromo-1-nonene |
89359-54-6 | 97% | 25g |
3803CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 081054-5g |
9-Bromo-1-nonene |
89359-54-6 | 97% | 5g |
1056CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TC885-5g |
9-Bromo-1-nonene |
89359-54-6 | 98% | 5g |
232CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TC885-25g |
9-Bromo-1-nonene |
89359-54-6 | 98% | 25g |
1180CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TC885-1g |
9-Bromo-1-nonene |
89359-54-6 | 98% | 1g |
81CNY | 2021-05-08 | |
| TRC | N649565-1g |
Non-8-enyl Bromide |
89359-54-6 | 1g |
$69.00 | 2023-05-17 | ||
| TRC | N649565-5g |
Non-8-enyl Bromide |
89359-54-6 | 5g |
$81.00 | 2023-05-17 |
Non-8-enyl Bromide Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Imidazole , Carbon tetrabromide , Triphenylphosphine Solvents: Dichloromethane ; -30 °C → 30 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hexamethylphosphoramide ; 200 °C
Reference
- Controlling Thread Assemblies of Pharmaceutical Compounds in Liquid Crystal Phase by Using Functionalized Nanotopography, Chemistry of Materials, 2010, 22(8), 2434-2441
Production Method 3
Reaction Conditions
1.1 Catalysts: Cuprate(2-), tetrachloro-, lithium (1:2), (SP-4-1)- Solvents: Diethyl ether ; 3 h, 0 °C
Reference
- Sex Pheromone of the Pine False Webworm Acantholyda erythrocephala, Journal of Chemical Ecology, 2009, 35(12), 1448-1460
Production Method 4
Reaction Conditions
Reference
- Synthesis of isoxazoles substituted α to the oxygen and of isoxazoles substituted α to the nitrogen and the oxygen with alkyl or alkenyl chains, Canadian Journal of Chemistry, 1991, 69(4), 625-31
Production Method 5
Reaction Conditions
1.1 Reagents: Cuprate(2-), tetrachloro-, lithium (1:2), (SP-4-1)- Solvents: Tetrahydrofuran
Reference
- Asymmetric synthesis of (+)-aspicilin, Journal of the Chinese Chemical Society (Weinheim, 2012, 59(3), 389-393
Production Method 6
Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Dichloromethane
Reference
- Formation of 2,5-trans-Tetrahydrofuran-3-one Application Towards the Synthesis of Natural Products, 2009, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Lithium bromide Solvents: Tetrahydrofuran
1.2 Reagents: Sodium bicarbonate
1.3 Solvents: Diethyl ether
1.2 Reagents: Sodium bicarbonate
1.3 Solvents: Diethyl ether
Reference
- Novel Flexible and Rigid Tetraether Acyclic and Macrocyclic Bisphosphocholines: Synthesis and Monolayer Properties, Langmuir, 2000, 16(26), 10340-10350
Production Method 8
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 30 min, rt; 16 h, reflux; cooled
1.2 Solvents: Water
1.2 Solvents: Water
Reference
- Synthesis and characterization of some atypical sphingoid bases, Bioorganic & Medicinal Chemistry, 2018, 26(14), 4047-4057
Production Method 9
Reaction Conditions
1.1 Reagents: Acetic anhydride Catalysts: Triethylamine , 2021209-62-9 Solvents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone ; 15 h, 110 °C
Reference
- Palladium Precatalysts for Decarbonylative Dehydration of Fatty Acids to Linear Alpha Olefins, ACS Catalysis, 2016, 6(11), 7784-7789
Non-8-enyl Bromide Raw materials
- 1,9-Dibromononane
- 8-Nonen-1-ol
- Allylmagnesium Bromide (ca. 13% in Ethyl Ether, ca. 0.7mol/L)
- 10-Bromodecanoic acid
- 1,6-Dibromohexane
Non-8-enyl Bromide Preparation Products
Non-8-enyl Bromide Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:89359-54-6)Non-8-enyl Bromide
Order Number:A843141
Stock Status:in Stock
Quantity:500g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:58
Price ($):926.0/389.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:89359-54-6)9-BROMO-1-NONENE
Order Number:sfd8562
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Non-8-enyl Bromide Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
- Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
- Solvents and Organic Chemicals Organic Compounds Hydrocarbons
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